3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride

• CAS RN: 1421-28-9
• Molecular Formula: C12H12FeO 10*
• Molecular Weight: 323.8 g/mol
• IUPAC Name: 3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride
• InChI: InChI=1S/C17H21NO3.ClH/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18;/h2,4,10-11,13,16,19-20H,3,5-8H2,1H3;1H
• InChI Key: DZGJPYLWWJSNCT-UHFFFAOYSA-N
• Isomeric SMILES: CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)O)O[C@H]3[C@H](CC4)O.Cl
• SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)O.Cl

Description

3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a complex molecule that has a unique structure, which makes it an interesting compound to study.

Mechanism of Action

The mechanism of action of 3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride is not fully understood. However, it is believed to act by modulating the activity of various signaling pathways in the body. The compound has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It has also been shown to modulate the activity of various neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to have antitumor activity in various cancer cell lines. In addition, it has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also stable and can be stored for long periods without degradation. However, the compound has some limitations for use in lab experiments. It is a complex molecule, which makes it difficult to study its mechanism of action. In addition, the compound has not been extensively studied in humans, which limits its potential use in clinical trials.

Future Directions

There are several future directions for the study of 3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride. One direction is to study its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study its potential use in the treatment of cancer. Further studies are also needed to fully understand the mechanism of action of the compound and its potential side effects. In addition, the compound could be modified to improve its efficacy and reduce its potential side effects.
Conclusion:
In conclusion, 3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride is a complex synthetic compound that has been extensively studied for its potential use in scientific research. The compound has various biological activities, including anti-inflammatory, analgesic, and antitumor activities. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride is a complex process that involves multiple steps. The compound is synthesized from starting materials that are readily available in the market. The synthesis process involves the use of various reagents and solvents, and the reaction conditions need to be carefully controlled to obtain a high yield of the desired product. The synthesis method has been optimized over the years, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol;hydrochloride has been extensively studied for its potential use in scientific research. The compound has been shown to have various biological activities, including anti-inflammatory, analgesic, and antitumor activities. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.